Cas no 4837-74-5 (2-(4-Methoxy-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
• CAS No: 4837-74-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD09751226
• CID: 331761
• PubChem ID: 119406
• Update Time: 2025-04-19

2-(4-Methoxy-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-1H-indol-3-yl)acetonitrile
• (4-methoxy-1H-indol-3-yl)acetonitrile
• 1H-Indole-3-acetonitrile,4-methoxy-
• 4-METHOXYINDOLE-3-ACETONITRILE
• 1H-Indole-3-acetonitrile,4-methoxy
• 3-cyanomethyl-4-methoxyindole
• 4-methoxy-1H-indol-3-ylacetonitrile
• 4'-methoxyindol-3'-ylacetonitrile
• 4-methoxyindolyl-3-acetonitrile
• Arvelexin
• Arvelexine
• DTXSID90197498
• FT-0648592
• (4-Methoxy-1H-indol-3-yl)acetonitrile #
• AKOS006326907
• 2-(4-methoxy-1H-indol-3-yl)ethanenitrile
• 4-methoxy-indole-3-acetonitrile
• (4-methoxy-1H-indol-3-yl)-acetonitrile
• 4-Methoxy-1H-indole-3-acetonitrile
• 1H-Indole-3-acetonitrile, 4-methoxy-
• SCHEMBL2725123
• 1H-Indole, 4-methoxy-3-cyanomethyl-
• EN300-127765
• CHEMBL2063293
• SB15220
• A1-00707
• AMY15254
• (1H)Indole, 4-methoxy-3-cynanomethyl-
• 4837-74-5
• Z1198222836
• MFCD09751226
• AS-41706
• A827522
• CS-0308695
• GLXC-03273

• MDL： MFCD09751226
• Inchi： 1S/C11H10N2O/c1-14-10-4-2-3-9-11(10)8(5-6-12)7-13-9/h2-4,7,13H,5H2,1H3
• InChI Key： DHOVDDVYXBMXDM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C(CC#N)=CN2

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-142 ºC
• Boiling Point: 408.3°Cat760mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.638
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),
• PSA: 48.81000
• LogP: 2.24258

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles